Cas no 946226-89-7 (2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-2-(morpholin-4-yl)ethylacetamide)

• Product Name: 2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-2-(morpholin-4-yl)ethylacetamide
• CAS No: 946226-89-7
• MF: C₁₇H₂₀ClN₃O₃
• MW: 349.812003135681
• CID: 6117731
• PubChem ID: 16878604
• Update Time: 2025-06-14

2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-2-(morpholin-4-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-2-(morpholin-4-yl)ethylacetamide
• 2-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]-N-(2-morpholin-4-ylethyl)acetamide
• F5001-0376
• 2-(5-(4-chlorophenyl)isoxazol-3-yl)-N-(2-morpholinoethyl)acetamide
• VU0627520-1
• AKOS016486544
• 946226-89-7
• 2-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]-N-[2-(morpholin-4-yl)ethyl]acetamide

• Inchi： 1S/C17H20ClN3O3/c18-14-3-1-13(2-4-14)16-11-15(20-24-16)12-17(22)19-5-6-21-7-9-23-10-8-21/h1-4,11H,5-10,12H2,(H,19,22)
• InChI Key： KTZGJHNKFUKUBC-UHFFFAOYSA-N
• SMILES： C(NCCN1CCOCC1)(=O)CC1C=C(C2=CC=C(Cl)C=C2)ON=1

Computed Properties

• Exact Mass: 349.1193192g/mol
• Monoisotopic Mass: 349.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.6Ų

Additional information on 2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-2-(morpholin-4-yl)ethylacetamide

Comprehensive Overview of 2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-2-(morpholin-4-yl)ethylacetamide (CAS No. 946226-89-7)

In the realm of organic chemistry and pharmaceutical research, 2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-2-(morpholin-4-yl)ethylacetamide (CAS No. 946226-89-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its oxazole and morpholine moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework combines a chlorophenyl group with a morpholinyl ethylacetamide side chain, making it a versatile candidate for further study in drug discovery and material science.

The CAS No. 946226-89-7 is often associated with queries related to its synthesis, physicochemical properties, and potential biological activities. Researchers frequently search for "oxazole derivatives in drug design" or "morpholine-based compounds in medicinal chemistry," highlighting the growing demand for specialized knowledge in this niche. The compound's 1,2-oxazol-3-yl core is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs, underscoring its relevance in modern pharmacology.

One of the trending topics in scientific discussions is the role of heterocyclic compounds in addressing contemporary health challenges. 2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-2-(morpholin-4-yl)ethylacetamide fits into this narrative, as its structure suggests potential interactions with biological targets. For instance, the 4-chlorophenyl group is known to enhance lipophilicity, which could improve membrane permeability—a critical factor in drug development. This aligns with frequent search queries like "how to improve drug bioavailability" or "role of chlorophenyl in pharmaceuticals."

From a synthetic chemistry perspective, the compound's morpholin-4-yl ethylacetamide side chain offers intriguing possibilities for derivatization. The morpholine ring is a privileged structure in medicinal chemistry, often employed to modulate solubility and pharmacokinetic properties. Searches such as "morpholine derivatives in CNS drugs" or "acetamide functional group applications" reflect the broader interest in these molecular features. Additionally, the 1,2-oxazole ring is known for its stability and metabolic resistance, making it a valuable component in the design of long-acting therapeutics.

In the context of green chemistry and sustainable synthesis, researchers are increasingly investigating eco-friendly routes to produce compounds like CAS No. 946226-89-7. Questions like "green synthesis of oxazole derivatives" or "solvent-free morpholine reactions" are gaining traction, emphasizing the need for environmentally benign methodologies. The compound's structural complexity also makes it a candidate for computational modeling studies, with searches such as "molecular docking of oxazole-containing molecules" becoming more prevalent.

Beyond its pharmaceutical potential, 2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-2-(morpholin-4-yl)ethylacetamide may find applications in material science. The oxazole ring, for example, is known to contribute to the photophysical properties of organic semiconductors. This aligns with trending searches like "organic electronics with heterocycles" or "oxazole-based fluorescent materials," showcasing the compound's multidisciplinary appeal.

In summary, CAS No. 946226-89-7 represents a fascinating intersection of chemistry, biology, and materials science. Its 4-chlorophenyl, oxazole, and morpholine components make it a compelling subject for ongoing research. As the scientific community continues to explore its properties and applications, this compound is poised to remain a topic of interest in both academic and industrial settings.